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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Butenal, 2-oxo-, also known as 2-oxobut-3-enal or vinylglyoxal, is a small, reactive
dicarbonyl compound with the chemical formula C4H4Os2. Its structure, featuring both an
aldehyde and a ketone conjugated with a vinyl group, suggests a high potential for reactivity
and biological activity. Despite this, a comprehensive review of the scientific literature reveals
that 3-Butenal, 2-0xo- is a sparsely studied molecule. This technical guide consolidates the
available information on its chemical properties, potential synthetic routes, and inferred
biological activities based on closely related compounds. Due to the limited direct research on
this compound, this review also highlights the significant knowledge gaps to guide future
research endeavors.

Chemical and Physical Properties

Quantitative data for 3-Butenal, 2-oxo- is primarily available from chemical databases. The key
physicochemical properties are summarized in the table below.
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Property Value Source
Molecular Formula C4H402 PubChem
Molecular Weight 84.07 g/mol PubChem
CAS Number 16979-06-9 PubChem
IUPAC Name 2-oxobut-3-enal PubChem
Synonyms 3-Butenal, 2-oxo-; vinyl PubChem
glyoxal; 2-Oxo-3-butenal
Appearance Not reported
Boiling Point 88.4°C at 760 mmHg LookChem[1]
Density 0.999 g/cm?3 LookChem([1]
Flash Point 14.7°C LookChem[1]
LogP -0.05960 LookChem[1]
Vapor Pressure 61.2 mmHg at 25°C LookChem([1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Butenal, 2-oxo- are not readily available

in peer-reviewed journals. However, a patent for the preparation of vinylglyoxal derivatives

provides a potential synthetic pathway that could likely be adapted for the parent compound.[2]

The patented method involves a multi-step process:

o Condensation: Bicyclo[2.2.1]hept-5-enecarbaldehyde is either subjected to

autocondensation or reacted with an aldehyde (R-CHO). For the synthesis of the parent 3-

Butenal, 2-oxo-, this would conceptually involve a reaction with formaldehyde.

o Oxidation: The resulting condensed product is then oxidized to the corresponding dicarbonyl

compound.

e Pyrolysis: The dicarbonyl intermediate undergoes gas-phase pyrolysis at high temperatures

(500-700°C) and reduced pressure (<10~ mbar) to yield the vinylglyoxal derivative.[2]
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A potential workflow for this synthesis is illustrated in the diagram below.

Conceptual Synthesis of 3-Butenal, 2-oxo-

( )

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-Butenal, 2-oxo-.

Biological Activity and Potential Applications

Direct studies on the biological activity of 3-Butenal, 2-oxo- are currently lacking in the
scientific literature. However, its structural similarity to other reactive dicarbonyls, such as
methylglyoxal (a 1,2-dicarbonyl), suggests it may possess significant biological effects.

Methylglyoxal is a well-studied compound known for its potent antimicrobial and cytotoxic
properties. It is a key antibacterial component in Manuka honey.[1][3] The table below
summarizes the minimum inhibitory concentration (MIC) and minimum bactericidal
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concentration (MBC) of methylglyoxal against various microorganisms, which can serve as a
preliminary reference for the potential activity of 3-Butenal, 2-oxo-.

Table of Antimicrobial Activity for Methylglyoxal (a related compound)

Microorganism MIC (% viv) MBC (% viv) Source
Staphylococcus

0.0156 - 0.0312 0.0625 - 0.125 [1]I3]
aureus
Streptococcus

0.0078 0.0312 [1][3]
pyogenes
Escherichia coli 0.0625 0.25 [11[3]
Pseudomonas

_ 0.125 2 [1]I3]

aeruginosa
Candida albicans 0.0156 0.0625 [11[3]

Note: This data is for methylglyoxal, not 3-Butenal, 2-oxo-, and is provided for comparative
purposes only.

The high reactivity of the a,-unsaturated dicarbonyl moiety in 3-Butenal, 2-oxo- suggests a
potential for covalent modification of biological macromolecules, such as proteins and DNA.
This could lead to cytotoxicity and genotoxicity. The proposed mechanism of action would likely
involve the formation of adducts with nucleophilic residues in proteins (e.g., cysteine, lysine)
and DNA bases.
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Inferred Mechanism of Action
3 Butenal, 2-oxo-
(React|ve Dicarbonyl)

Covalent Modification Covalent Modification

)

Click to download full resolution via product page
Caption: Inferred mechanism of action for 3-Butenal, 2-oxo-.

Spectroscopic Data

A comprehensive set of spectroscopic data (NMR, IR, detailed MS) for 3-Butenal, 2-0xo- is not
available in the public domain. Characterization of this compound would be a critical step in
any future research.

Future Directions

The current body of knowledge on 3-Butenal, 2-oxo- is limited, presenting numerous
opportunities for further investigation. Key areas for future research include:

o Development of a reliable and scalable synthetic protocol.

o Comprehensive spectroscopic characterization (*H-NMR, 3C-NMR, IR, HRMS).
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» Evaluation of its antimicrobial activity against a broad panel of pathogens.
e Assessment of its cytotoxicity and genotoxicity in various cell lines.

 Investigation of its potential as a precursor for the synthesis of novel pharmaceuticals or
agrochemicals.

Conclusion

3-Butenal, 2-oxo- is a molecule with significant potential for interesting chemical and biological
activities due to its reactive functional groups. However, it remains largely unexplored. This
technical guide provides a summary of the currently available information and highlights the
substantial need for further research to fully understand the properties and potential
applications of this compound. The data on related molecules, such as methylglyoxal, provides
a compelling rationale for pursuing a more in-depth investigation of 3-Butenal, 2-oxo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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